Cas no 2091562-32-0 (Methyl 2-(6-Bromobenzofuran-3(2H)-ylidene)acetate)

• Product Name: Methyl 2-(6-Bromobenzofuran-3(2H)-ylidene)acetate
• CAS No: 2091562-32-0
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• MDL: MFCD31630430
• CID: 4636323
• Update Time: 2025-11-05

Methyl 2-(6-Bromobenzofuran-3(2H)-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(6-Bromobenzofuran-3(2H)-ylidene)acetate

• MDL： MFCD31630430
• Inchi： 1S/C11H9BrO3/c1-14-11(13)4-7-6-15-10-5-8(12)2-3-9(7)10/h2-3,5-6H,4H2,1H3
• InChI Key： UXAMKQMPBMLUKR-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=CC=C2C(CC(OC)=O)=C1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 327.8±27.0 °C at 760 mmHg
• Flash Point: 152.1±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 2-(6-Bromobenzofuran-3(2H)-ylidene)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-(6-Bromobenzofuran-3(2H)-ylidene)acetate

Comprehensive Overview of Methyl 2-(6-Bromobenzofuran-3(2H)-ylidene)acetate (CAS No. 2091562-32-0)

Methyl 2-(6-Bromobenzofuran-3(2H)-ylidene)acetate (CAS No. 2091562-32-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated benzofuran derivative is characterized by its unique molecular structure, which combines a benzofuran core with a methyl acetate functional group. The presence of the bromine substituent at the 6-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for bioactive molecules targeting various diseases.

In recent years, the demand for heterocyclic compounds like Methyl 2-(6-Bromobenzofuran-3(2H)-ylidene)acetate has surged due to their versatility in medicinal chemistry. The compound's benzofuran scaffold is a common motif in natural products and pharmaceuticals, known for its anti-inflammatory, antimicrobial, and anticancer properties. With the rise of AI-driven drug discovery and high-throughput screening, this compound has been flagged as a promising candidate for further exploration. Its CAS No. 2091562-32-0 is frequently searched in academic databases, reflecting its growing relevance in cutting-edge research.

The synthesis of Methyl 2-(6-Bromobenzofuran-3(2H)-ylidene)acetate involves multi-step organic reactions, often starting from commercially available 6-bromobenzofuran precursors. Key steps include Knoevenagel condensation and esterification, which yield the final product with high purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure. The compound's stability under various conditions makes it suitable for long-term storage, a critical factor for industrial and laboratory use.

From an environmental and sustainability perspective, researchers are investigating greener synthetic routes for Methyl 2-(6-Bromobenzofuran-3(2H)-ylidene)acetate. The integration of catalysis and solvent-free reactions aligns with the global push toward green chemistry. This aligns with user queries about eco-friendly synthesis and sustainable pharmaceuticals, which are trending topics in scientific communities. The compound's potential role in biodegradable materials is also under exploration, addressing the demand for environmentally benign alternatives.

In the context of intellectual property and patent landscapes, Methyl 2-(6-Bromobenzofuran-3(2H)-ylidene)acetate has been cited in several patents related to organic electronics and photovoltaic materials. Its conjugated system and electron-withdrawing bromine atom make it a candidate for OLEDs and solar cells. This intersection of chemistry and materials science resonates with searches for next-generation materials and energy storage solutions.

Safety and handling protocols for Methyl 2-(6-Bromobenzofuran-3(2H)-ylidene)acetate are well-documented, emphasizing standard laboratory precautions. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during handling. This addresses common user concerns about chemical safety and lab best practices, which are frequently searched in educational and professional settings.

Looking ahead, the compound's adaptability positions it as a key player in interdisciplinary research. Whether in medicinal chemistry, materials science, or green synthesis, Methyl 2-(6-Bromobenzofuran-3(2H)-ylidene)acetate (CAS No. 2091562-32-0) exemplifies the synergy between innovation and application. Its continued study will likely yield breakthroughs aligned with global scientific and industrial priorities.